Cas no 1445201-35-3 (2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide)

• Product Name: 2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide
• CAS No: 1445201-35-3
• MF: C₁₉H₂₈N₄O
• MW: 328.451824188232
• CID: 5822936
• PubChem ID: 75379272
• Update Time: 2025-10-24

2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1445201-35-3
• 2-(N-cyano-3-ethylanilino)-N-(1-propan-2-ylpiperidin-4-yl)acetamide
• EN300-26581799
• AKOS033316331
• 2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide
• Z1408463321

• Inchi： 1S/C19H28N4O/c1-4-16-6-5-7-18(12-16)23(14-20)13-19(24)21-17-8-10-22(11-9-17)15(2)3/h5-7,12,15,17H,4,8-11,13H2,1-3H3,(H,21,24)
• InChI Key： ZMIGCPUBJXTSCU-UHFFFAOYSA-N
• SMILES： O=C(CN(C#N)C1C=CC=C(CC)C=1)NC1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 328.22631153g/mol
• Monoisotopic Mass: 328.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide

Introduction to 2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide (CAS No. 1445201-35-3)

2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a molecular formula that incorporates both cyano and piperidine moieties, this compound represents a promising candidate for further exploration in drug discovery and development. The chemical entity, identified by its CAS number 1445201-35-3, exhibits a complex arrangement of functional groups that make it an intriguing subject for medicinal chemists seeking to design novel therapeutic agents.

The compound's structure is characterized by a central acetamide backbone, which is flanked by two distinct pharmacophoric regions: a cyano-substituted aromatic ring and a piperidine ring substituted with an isopropyl group. This bifunctional design suggests potential interactions with multiple biological targets, which could be leveraged to develop multi-modal therapies. The cyano(3-ethylphenyl)amino part of the molecule introduces a polar, electron-withdrawing group that may enhance binding affinity to certain protein receptors, while the 1-(propan-2-yl)piperidin-4-yl moiety contributes to lipophilicity and metabolic stability, key factors in drug-like properties.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The piperidine scaffold in 2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide is closely related to several known pharmacological agents that have demonstrated efficacy in treating neurological and psychiatric disorders. Preliminary computational studies suggest that this compound may exhibit properties similar to those of atypical antipsychotics and antidepressants, making it a valuable scaffold for structure-based drug design.

The acetamide functional group at the N-position provides a hydrogen bond donor/acceptor capability, which is crucial for optimizing binding interactions within biological macromolecules. This feature allows the compound to engage with various binding pockets in enzymes and receptors, potentially leading to therapeutic effects. Additionally, the presence of both electron-withdrawing (cyano) and alkyl-substituted aromatic rings suggests a balance between hydrophobicity and hydrophilicity, which is often desirable in drug candidates to ensure adequate solubility and membrane permeability.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the conformational dynamics of such complex molecules. NMR studies on 2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide have revealed unexpected flexibility in the piperidine ring, which may influence its interactions with biological targets. This finding underscores the importance of dynamic molecular behavior in determining pharmacological activity and highlights the need for further structural characterization.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves the introduction of multiple functional groups while maintaining regioselectivity and minimizing side reactions. However, recent innovations in catalytic methods have made it possible to streamline synthetic routes, reducing costs and improving yields. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the aromatic ring and the piperidine moiety efficiently.

In the context of drug discovery pipelines, 2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-yl)piperidin-4-yl]acetamide serves as a versatile building block for generating libraries of derivatives with tailored pharmacological profiles. By modifying either the cyano-substituted aromatic ring or the piperidine substituent, researchers can explore different biological activities without altering the core scaffold. This approach has been successfully applied in high-throughput screening programs to identify lead compounds for further optimization.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for use as an intermediate in agrochemical formulations or as a precursor for specialty chemicals with industrial applications. As interest grows in green chemistry principles, compounds like 2-[cyano(3-ethylphenyl)amino]-N-[1-(propan-2-y)piperidin-4-y]acetamide are being evaluated for their compatibility with sustainable synthetic methodologies.

Ethical considerations are also paramount when developing new chemical entities for therapeutic use. While this compound shows promise as a pharmacological tool, its safety profile must be thoroughly evaluated through preclinical studies before human trials can commence. Collaborative efforts between synthetic chemists, biochemists, and clinicians are essential to ensure that promising candidates like 2-[cyano(3-et h ylphen y l)amino]-N-[1-(pr opan - 2 - y l)p iper idin - 4 - y l]acet amide are translated into safe and effective medications.

In conclusion, 2-[cyano(3-et h ylphen y l)amino]-N-[1-(pr opan - 2 - y l)p iper idin - 4 - y l]acet amide (CAS No. 1445201 - 35 - 3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery efforts aimed at treating neurological disorders among other conditions. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly play an important role in advancing pharmaceutical science.